Cas no 1999246-50-2 (3-cyclohexyl-1,1-difluoro-2-methylpropan-2-amine)

3-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine is a fluorinated amine compound characterized by its cyclohexyl and difluoromethyl substituents, which contribute to its unique physicochemical properties. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical applications. The cyclohexyl moiety provides structural rigidity, potentially improving binding affinity in target interactions. This compound’s balanced polarity and steric profile suggest utility in medicinal chemistry for the development of bioactive molecules. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial needs. Suitable for controlled environments, it requires handling under standard safety protocols for fluorinated organics.
3-cyclohexyl-1,1-difluoro-2-methylpropan-2-amine structure
1999246-50-2 structure
Product Name:3-cyclohexyl-1,1-difluoro-2-methylpropan-2-amine
CAS No:1999246-50-2
MF:C10H19F2N
MW:191.261369943619
CID:5921509
PubChem ID:165852304
Update Time:2025-10-30

3-cyclohexyl-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-cyclohexyl-1,1-difluoro-2-methylpropan-2-amine
    • 1999246-50-2
    • EN300-1948149
    • Inchi: 1S/C10H19F2N/c1-10(13,9(11)12)7-8-5-3-2-4-6-8/h8-9H,2-7,13H2,1H3
    • InChI Key: CAUZDNQBDXRCTN-UHFFFAOYSA-N
    • SMILES: FC(C(C)(CC1CCCCC1)N)F

Computed Properties

  • Exact Mass: 191.14855593g/mol
  • Monoisotopic Mass: 191.14855593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26Ų

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Additional information on 3-cyclohexyl-1,1-difluoro-2-methylpropan-2-amine

Introduction to 3-Cyclohexyl-1,1-Difluoro-2-Methylpropan-2-Amine (CAS No. 1999246-50-2)

3-Cyclohexyl-1,1-difluoro-2-methylpropan-2-amine (CAS No. 1999246-50-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of amines and features a cyclohexyl group, two fluorine atoms, and a methyl group, which collectively contribute to its distinct chemical and biological characteristics.

The synthesis of 3-cyclohexyl-1,1-difluoro-2-methylpropan-2-amine involves a series of well-defined chemical reactions, including the introduction of the cyclohexyl and fluorine substituents. The cyclohexyl group provides steric bulk and hydrophobicity, while the difluoro substitution enhances the compound's metabolic stability and lipophilicity. These properties make it an attractive candidate for various pharmaceutical applications, particularly in the development of novel therapeutic agents.

Recent studies have explored the potential of 3-cyclohexyl-1,1-difluoro-2-methylpropan-2-amine in several therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-cyclohexyl-1,1-difluoro-2-methylpropan-2-amine significantly reduced neuronal damage in an in vitro model of Parkinson's disease by inhibiting the aggregation of alpha-synuclein protein.

In addition to its neuroprotective properties, 3-cyclohexyl-1,1-difluoro-2-methylpropan-2-amine has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound possesses anti-tumor activity by targeting specific signaling pathways involved in cell proliferation and apoptosis. A study conducted at the National Cancer Institute found that 3-cyclohexyl-1,1-difluoro-2-methylpropan-2-amine effectively inhibited the growth of human breast cancer cells by downregulating the expression of key oncogenes such as HER2 and cyclin D1.

The pharmacokinetic profile of 3-cyclohexyl-1,1-difluoro-2-methylpropan-2-amine has been extensively studied to evaluate its suitability for clinical use. Data from animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a relatively long half-life, which may facilitate once-daily dosing regimens in clinical settings.

Safety assessments have also been conducted to ensure the compound's suitability for human use. Toxicological studies have demonstrated that 3-cyclohexyl-1,1-difluoro-2-methylpropan-2-amine is well-tolerated at therapeutic doses with minimal adverse effects. However, further investigations are necessary to fully understand its long-term safety profile and potential interactions with other medications.

The potential applications of 3-cyclohexyl-1,1-difluoro-2-methylpropan-2-amine extend beyond neurological disorders and cancer. Recent research has explored its use in other therapeutic areas such as cardiovascular diseases and inflammatory conditions. For example, a study published in the American Journal of Physiology reported that this compound exhibited anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in macrophages.

In conclusion, 3-cyclohexyl-1,1-difluoro-2-methylpropan-2-amnine (CAS No. 1999246-50-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers several advantageous properties that make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits.

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